Cas no 2138507-09-0 (5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

5-Bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid is a brominated quinoline derivative with a carboxylic acid functional group at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which include a fused heterocyclic core and reactive sites for further functionalization. The bromine substituent enhances its utility as an intermediate in cross-coupling reactions, while the carboxylic acid group allows for derivatization into esters, amides, or other derivatives. Its rigid quinoline scaffold may contribute to binding interactions in biological systems, making it a potential candidate for pharmaceutical research. The compound is typically characterized by high purity and stability under standard storage conditions.
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid structure
2138507-09-0 structure
Product Name:5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
CAS No:2138507-09-0
MF:C13H12BrNO3
MW:310.14328289032
CID:6046395
PubChem ID:165748631
Update Time:2025-05-21

5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
    • EN300-1128887
    • 2138507-09-0
    • Inchi: 1S/C13H12BrNO3/c1-6-4-5-8(14)10-9(13(17)18)7(2)12(16)15(3)11(6)10/h4-5H,1-3H3,(H,17,18)
    • InChI Key: JVXGVXBJJDAYBQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C)C2=C1C(C(=O)O)=C(C)C(N2C)=O

Computed Properties

  • Exact Mass: 309.00006g/mol
  • Monoisotopic Mass: 309.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.6Ų

5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1128887-0.05g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
0.05g
$1080.0 2023-10-26
Enamine
EN300-1128887-0.1g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
0.1g
$1131.0 2023-10-26
Enamine
EN300-1128887-0.25g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
0.25g
$1183.0 2023-10-26
Enamine
EN300-1128887-0.5g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
0.5g
$1234.0 2023-10-26
Enamine
EN300-1128887-1.0g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0
1g
$1286.0 2023-06-09
Enamine
EN300-1128887-2.5g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
2.5g
$2520.0 2023-10-26
Enamine
EN300-1128887-5.0g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0
5g
$3728.0 2023-06-09
Enamine
EN300-1128887-10.0g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0
10g
$5528.0 2023-06-09
Enamine
EN300-1128887-1g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
1g
$1286.0 2023-10-26
Enamine
EN300-1128887-5g
5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
2138507-09-0 95%
5g
$3728.0 2023-10-26

Additional information on 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

Recent Advances in the Study of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS: 2138507-09-0)

5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS: 2138507-09-0) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid. The researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study further revealed that the compound's mechanism of action involves the modulation of the NF-κB signaling pathway, suggesting its potential as a novel anti-inflammatory agent.

In another recent study (Bioorganic & Medicinal Chemistry Letters, 2024), the antimicrobial properties of this quinoline derivative were explored. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with particularly strong efficacy against Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism.

The anticancer potential of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has also been a focus of recent research. A 2023 study in the European Journal of Medicinal Chemistry reported that this compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The study highlighted the compound's ability to activate caspase-3 and -9, key enzymes in the apoptotic pathway, while showing minimal toxicity to normal cells.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of this compound. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the use of hazardous reagents. This development is particularly significant for scaling up production for potential clinical applications.

Despite these promising findings, challenges remain in the development of 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid as a therapeutic agent. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and bioavailability. Several research groups are exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, 5-bromo-1,3,8-trimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS: 2138507-09-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its molecular mechanisms and optimize its pharmacological profile, positioning it as a potential candidate for future drug development in multiple therapeutic areas.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD